5-methyl-1-(4-methylphenyl)-4-[(phenylsulfonyl)methyl]-1,3-dihydro-2H-imidazol-2-one

• IUPAC Name: 5-(benzenesulfonylmethyl)-4-methyl-3-(4-methylphenyl)-1H-imidazol-2-one
• InChI: InChI=1S/C18H18N2O3S/c1-13-8-10-15(11-9-13)20-14(2)17(19-18(20)21)12-24(22,23)16-6-4-3-5-7-16/h3-11H,12H2,1-2H3,(H,19,21)
• InChI Key: RXWHXNGIFLXLPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(NC2=O)CS(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules often involves multi-step sequences and the use of novel catalysts. In the case of 5-methyl-1-(4-methylphenyl)-4-[(phenylsulfonyl)methyl]-1,3-dihydro-2H-imidazol-2-one, although not directly synthesized in the provided papers, similar compounds have been prepared through intricate synthetic routes. For instance, a carbon-14 labeled 4,5-diarylimidazole was synthesized from a key intermediate synthesized from potassium [(14) C]cyanide . Another study reported the synthesis of bis(pyrazol-5-ols) using a novel catalyst, 1,3-disulfonic acid imidazolium tetrachloroaluminate, which showcases the use of green chemistry principles in the synthesis of heterocyclic compounds .

Molecular Structure Analysis

The molecular structure of compounds is crucial for understanding their chemical behavior. In the case of the compounds similar to the one , X-ray analysis, NMR spectroscopy, and quantum-chemical methods have been employed to determine the structure and electronic properties . For example, the structure of 1-methylsulfanylmethyl-5-(4-nitrophenoxy)tetrazole was extensively studied using these techniques, providing insights into the molecular conformation and electronic distribution .

Chemical Reactions Analysis

The reactivity of heterocyclic compounds can be influenced by the presence of different functional groups. The reaction of 5-aryloxytetrazoles with dimethyl sulfoxide and acetic anhydride has been studied, showing that the yield and ratio of products depend on the substituents present in the aryloxy group . This indicates that the chemical behavior of this compound could also be influenced by its substituents.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are defined by its molecular structure. The title compounds in one of the studies contain a phenylsulfonyl group connected to a substituted nitroimidazole or nitro-1,3-thiazole ring, which affects their stabilizing interactions within the crystals . The orientation of the nitro and sulfonyl groups (trans in the imidazole and cis in the thiazole) also plays a role in the compound's properties .

Scientific Research Applications

Structural Analysis and Synthesis Methods

Research on structurally similar compounds, such as tetrazole and imidazole derivatives, highlights the importance of molecular architecture in determining their potential applications. For instance, studies on tetrazole derivatives have provided insights into their crystal structures, showcasing the planarity of the tetrazole rings and how the aryl rings at specific positions show no conjugation to the tetrazole groups. This structural analysis is critical for understanding the compound's reactivity and potential as a scaffold in medicinal chemistry (Al-Hourani et al., 2015).

Another study demonstrates the application of disulfonic acid imidazolium chloroaluminate as a new acidic and heterogeneous catalyst for the efficient synthesis of pyrazole derivatives. This highlights a potential route for the green and efficient synthesis of related compounds, which could be relevant for the compound (Moosavi‐Zare et al., 2013).

Bioactivity and Applications

Research into the bioactivity of related compounds has shown a range of potential applications. For example, certain imidazole and tetrazole derivatives have been investigated for their antimicrobial properties, suggesting that compounds with similar structural features may also exhibit useful biological activities. This includes the synthesis and evaluation of antimicrobial additives based on pyrimidine derivatives for surface coatings and printing inks, indicating the versatility of these compounds in various applications (El‐Wahab et al., 2015).

Furthermore, derivatives of imidazole have been explored for their corrosion inhibition properties on mild steel in acidic conditions. This suggests potential industrial applications in protecting materials from corrosion, showcasing the compound's utility beyond biomedical applications (Ammal et al., 2018).